Cas no 856082-02-5 (1-chloro-3-cyclohexylpropan-2-ol)

• Product name: 1-chloro-3-cyclohexylpropan-2-ol
• CAS No: 856082-02-5
• MF: C₉H₁₇ClO
• MW: 176.683682203293
• CID: 6552736
• PubChem ID: 84109735

1-chloro-3-cyclohexylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-cyclohexylpropan-2-ol
• EN300-1967406
• 856082-02-5

• Inchi： 1S/C9H17ClO/c10-7-9(11)6-8-4-2-1-3-5-8/h8-9,11H,1-7H2
• InChI Key： ZBPNVCYCLLSRQJ-UHFFFAOYSA-N
• SMILES： ClCC(CC1CCCCC1)O

Computed Properties

• Exact Mass: 176.0967929g/mol
• Monoisotopic Mass: 176.0967929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų
• XLogP3: 3.3

Additional information on 1-chloro-3-cyclohexylpropan-2-ol

Recent Advances in the Study of 1-Chloro-3-cyclohexylpropan-2-ol (CAS: 856082-02-5) in Chemical Biology and Pharmaceutical Research

The compound 1-chloro-3-cyclohexylpropan-2-ol (CAS: 856082-02-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its chloro and cyclohexyl functional groups, has shown promising potential in various applications, including drug development and chemical synthesis. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential therapeutic uses, making it a subject of intense scientific inquiry.

One of the key areas of research involving 1-chloro-3-cyclohexylpropan-2-ol is its role as an intermediate in the synthesis of more complex pharmaceutical compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the production of novel cyclohexyl-based inhibitors targeting specific enzymes involved in inflammatory pathways. The study highlighted the compound's stability and reactivity under controlled conditions, which are critical for scalable synthesis.

In addition to its synthetic applications, recent investigations have explored the biological activity of 1-chloro-3-cyclohexylpropan-2-ol. Preliminary in vitro studies have indicated that this compound exhibits moderate antimicrobial activity against certain Gram-positive bacteria, as reported in a 2022 study in the European Journal of Pharmaceutical Sciences. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, though further research is needed to confirm these findings and assess potential therapeutic applications.

Another notable development is the use of 1-chloro-3-cyclohexylpropan-2-ol in the development of prodrugs. A 2023 paper in Bioorganic & Medicinal Chemistry Letters described its incorporation into a prodrug system designed to enhance the delivery of hydrophobic therapeutic agents. The study reported improved bioavailability and targeted release profiles, suggesting that this compound could play a pivotal role in advancing drug delivery technologies.

Despite these promising findings, challenges remain in the widespread application of 1-chloro-3-cyclohexylpropan-2-ol. Issues such as its potential toxicity and the need for optimized synthetic protocols are areas of ongoing research. A recent review in Chemical Research in Toxicology (2023) emphasized the importance of comprehensive toxicological studies to ensure the safe use of this compound in pharmaceutical formulations.

In conclusion, 1-chloro-3-cyclohexylpropan-2-ol (CAS: 856082-02-5) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications in synthesis, antimicrobial activity, and prodrug development highlight its potential to contribute to advancements in drug discovery and delivery. Future research should focus on addressing the current limitations and exploring new therapeutic avenues for this promising molecule.